Sodium tantalum(5+) fluoride (1/1/6)

• CAS No.: 17456-13-2
• Molecular Formula: F6NaTa
• Molecular Weight: 317.9281 g/mol
• IUPAC Name: sodium;tantalum(5+);hexafluoride
• InChI: InChI=1S/6FH.Na.Ta/h6*1H;;/q;;;;;;+1;+5/p-6
• InChI Key: JHDVAGRZMNESMW-UHFFFAOYSA-H
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Na+].[Ta+5]

Description

Sodium tantalum(5+) fluoride (NaTaF₆), also known as sodium hexafluorotantalate(V), is a critical compound in industrial tantalum processing. It consists of a TaF₆⁻ anion coordinated with a Na⁺ cation, forming a crystalline structure. The compound is synthesized via the reaction of tantalum pentoxide (Ta₂O₅) with hydrofluoric acid (HF) and sodium fluoride (NaF) under controlled conditions. Its stability in acidic fluoride environments and high-temperature resilience make it valuable in metallurgical and electronic applications, particularly in the production of tantalum metal powders for capacitors .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium tantalum(5+) fluoride can be synthesized through the reaction of tantalum pentafluoride (TaF₅) with sodium fluoride (NaF) in an appropriate solvent. The reaction typically occurs under controlled conditions to ensure the formation of the desired product:

$$\text{TaF}_5 + \text{NaF} \rightarrow \text{NaTaF}_6$$TaF5​+NaF→NaTaF6​

Industrial Production Methods: Industrial production of sodium tantalum(5+) fluoride often involves the reduction of complex oxyfluoride compounds with sodium. This method allows for the fabrication of finely dispersed tantalum powder, which can be further processed to obtain sodium tantalum(5+) fluoride .

Types of Reactions:

Oxidation and Reduction: Sodium tantalum(5+) fluoride can undergo redox reactions, particularly involving the reduction of tantalum from its +5 oxidation state.

Substitution Reactions: This compound can participate in substitution reactions where fluoride ions are replaced by other ligands.

Common Reagents and Conditions:

Fluorinating Agents: Reagents like hydrogen fluoride (HF) and other fluoride sources are commonly used in reactions involving sodium tantalum(5+) fluoride.

Catalysts: Tantalum pentafluoride (TaF₅) itself can act as a catalyst in various chemical reactions, including alkylation and protonation reactions.

Major Products:

Tantalum Compounds: Reactions involving sodium tantalum(5+) fluoride often yield other tantalum-based compounds, such as tantalum oxides and other fluorides.

Scientific Research Applications

Sodium tantalum(5+) fluoride has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other tantalum compounds and as a catalyst in various chemical reactions.

Materials Science: The compound is utilized in the production of high-purity tantalum powders, which are essential for the development of advanced materials and electronic components.

Industry: Sodium tantalum(5+) fluoride is employed in the petrochemical industry as a catalyst for alkylation and other processes.

Mechanism of Action

The mechanism by which sodium tantalum(5+) fluoride exerts its effects is primarily through its role as a fluoride source and a catalyst. The compound can facilitate various chemical reactions by providing fluoride ions or by stabilizing reaction intermediates. In catalytic processes, it often interacts with molecular targets such as alkanes, alkenes, and aromatic compounds, promoting their transformation into desired products .

Comparison with Similar Compounds

Key Research Findings and Contradictions

• Agulyansky’s work highlights the equilibrium between TaF₆⁻ and TaF₇²⁻ in melts, which varies with cation size and fluoride concentration . However, some studies suggest TaF₈³⁻ predominates in high-fluoride environments, conflicting with IR spectral data .
• Stability constants for TaF₆⁻ (log β₆ = 8.2) and TaF₇²⁻ (log β₇ = 9.5) derived from ion-selective electrode measurements indicate NaTaF₆’s lower stability compared to K₂TaF₇ .